Cas no 66508-28-9 (Phosphonic acid, [2-(hydroxyamino)ethyl]-)

• Product Name: Phosphonic acid, [2-(hydroxyamino)ethyl]-
• CAS No: 66508-28-9
• MF: C₂H₈NO₄P
• MW: 141.06298160553
• CID: 396225
• PubChem ID: 20337209
• Update Time: 2025-04-19

Phosphonic acid, [2-(hydroxyamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [2-(hydroxyamino)ethyl]-
• 2-(hydroxyamino)ethylphosphonic acid
• SCHEMBL11441535
• 66508-28-9
• [2-(Hydroxyamino)ethyl]phosphonic acid
• DTXSID90605649

• Inchi： 1S/C2H8NO4P/c4-3-1-2-8(5,6)7/h3-4H,1-2H2,(H2,5,6,7)
• InChI Key： SGLNGTWMRAHPGP-UHFFFAOYSA-N
• SMILES： P(CCNO)(=O)(O)O

Computed Properties

• Exact Mass: 141.01914
• Monoisotopic Mass: 141.01909473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.8
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 89.79